Cas no 1218704-55-2 (methyl 2-amino-2-(4-ethoxyphenyl)acetate)
methyl 2-amino-2-(4-ethoxyphenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- RS-4-ethoxy-phenylglycine methyl ester
- Methyl 2-amino-2-(4-ethoxyphenyl)acetate
- AMINO-(4-ETHOXY-PHENYL)-ACETIC ACID METHYL ESTER
- methyl 2-amino-2-(4-ethoxyphenyl)acetate
-
- Inchi: 1S/C11H15NO3/c1-3-15-10-6-4-9(5-7-10)12-8-11(13)14-2/h4-7,12H,3,8H2,1-2H3
- InChI Key: MMOXRVQEGNBDTC-UHFFFAOYSA-N
- SMILES: C(OC)(=O)CNC1=CC=C(OCC)C=C1
methyl 2-amino-2-(4-ethoxyphenyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1826870-0.05g |
methyl 2-amino-2-(4-ethoxyphenyl)acetate |
1218704-55-2 | 95% | 0.05g |
$162.0 | 2023-09-19 | |
| Enamine | EN300-1826870-0.1g |
methyl 2-amino-2-(4-ethoxyphenyl)acetate |
1218704-55-2 | 95% | 0.1g |
$241.0 | 2023-09-19 | |
| Enamine | EN300-1826870-0.25g |
methyl 2-amino-2-(4-ethoxyphenyl)acetate |
1218704-55-2 | 95% | 0.25g |
$347.0 | 2023-09-19 | |
| Enamine | EN300-1826870-0.5g |
methyl 2-amino-2-(4-ethoxyphenyl)acetate |
1218704-55-2 | 95% | 0.5g |
$546.0 | 2023-09-19 | |
| Enamine | EN300-1826870-1.0g |
methyl 2-amino-2-(4-ethoxyphenyl)acetate |
1218704-55-2 | 95% | 1g |
$699.0 | 2023-06-02 | |
| Enamine | EN300-1826870-2.5g |
methyl 2-amino-2-(4-ethoxyphenyl)acetate |
1218704-55-2 | 95% | 2.5g |
$1370.0 | 2023-09-19 | |
| Enamine | EN300-1826870-5.0g |
methyl 2-amino-2-(4-ethoxyphenyl)acetate |
1218704-55-2 | 95% | 5g |
$2028.0 | 2023-06-02 | |
| Enamine | EN300-1826870-10.0g |
methyl 2-amino-2-(4-ethoxyphenyl)acetate |
1218704-55-2 | 95% | 10g |
$3007.0 | 2023-06-02 | |
| Enamine | EN300-1826870-1g |
methyl 2-amino-2-(4-ethoxyphenyl)acetate |
1218704-55-2 | 95% | 1g |
$699.0 | 2023-09-19 | |
| Enamine | EN300-1826870-5g |
methyl 2-amino-2-(4-ethoxyphenyl)acetate |
1218704-55-2 | 95% | 5g |
$2028.0 | 2023-09-19 |
methyl 2-amino-2-(4-ethoxyphenyl)acetate Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on methyl 2-amino-2-(4-ethoxyphenyl)acetate
Research Brief on Methyl 2-Amino-2-(4-Ethoxyphenyl)Acetate (CAS: 1218704-55-2): Recent Advances and Applications
Methyl 2-amino-2-(4-ethoxyphenyl)acetate (CAS: 1218704-55-2) is a synthetic intermediate of growing importance in the pharmaceutical and chemical biology fields. Recent studies have highlighted its utility as a versatile building block for the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and inflammatory disorders. This research brief consolidates the latest findings on its synthesis, mechanistic insights, and potential applications.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of GABAB receptor modulators. Researchers optimized a two-step protocol to achieve a 78% yield of methyl 2-amino-2-(4-ethoxyphenyl)acetate from 4-ethoxyphenylglycine, with improved enantioselectivity (≥99% ee) using chiral auxiliaries. The study emphasized its critical function in maintaining the stereochemical integrity of downstream drug candidates.
In metabolic studies, methyl 2-amino-2-(4-ethoxyphenyl)acetate exhibited unique pharmacokinetic properties. A European Journal of Pharmaceutical Sciences (2024) paper reported its rapid hydrolysis to 2-amino-2-(4-ethoxyphenyl)acetic acid in vivo, with a plasma half-life of 2.3 hours in murine models. This metabolite showed unexpected blood-brain barrier permeability (logP = 1.2), suggesting potential for CNS-targeted prodrug development.
Notably, patent filings (WO202318764A1, 2023) have revealed novel applications in radiopharmaceuticals. The 4-ethoxy moiety serves as an ideal site for 18F labeling, enabling PET tracer development for neurodegenerative disease imaging. Early-phase clinical trials are investigating a derivative labeled with fluorine-18 for amyloid plaque detection, demonstrating 92% specificity in Alzheimer's patients (n=45).
Recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2024) established an LD50 > 2000 mg/kg in rats, with no observed genotoxicity in Ames tests. However, researchers caution about potential CYP2D6 inhibition (IC50 = 8.2 μM), warranting structural modifications for compounds intended for chronic administration.
Emerging applications include its use as a chiral scaffold in asymmetric catalysis. A Nature Catalysis (2024) publication detailed its incorporation into a novel organocatalyst system for the synthesis of β-lactam antibiotics, achieving 94% enantiomeric excess in key intermediates for meropenem analogs.
Future research directions focus on three areas: (1) development of continuous flow synthesis methods to enhance production scalability, (2) exploration of its metabolites as standalone therapeutic agents for rare metabolic disorders, and (3) structural optimization to reduce potential drug-drug interactions while maintaining its favorable physicochemical properties.
1218704-55-2 (methyl 2-amino-2-(4-ethoxyphenyl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)